(Z)-6-hydroxy-2-(2-methylbenzylidene)-7-(morpholinomethyl)benzofuran-3(2H)-one

• IUPAC Name: (2Z)-6-hydroxy-2-[(2-methylphenyl)methylidene]-7-(morpholin-4-ylmethyl)-1-benzofuran-3-one
• InChI: InChI=1S/C21H21NO4/c1-14-4-2-3-5-15(14)12-19-20(24)16-6-7-18(23)17(21(16)26-19)13-22-8-10-25-11-9-22/h2-7,12,23H,8-11,13H2,1H3/b19-12-
• InChI Key: AODYTJVTQOPFMK-UNOMPAQXSA-N
• Canonical SMILES: CC1=CC=CC=C1C=C2C(=O)C3=C(O2)C(=C(C=C3)O)CN4CCOCC4
• Isomeric SMILES: CC1=CC=CC=C1/C=C\2/C(=O)C3=C(O2)C(=C(C=C3)O)CN4CCOCC4
• Molecular Formula: C21H21NO4
• Molecular Weight: 351.4 g/mol

Description

Synthesis Analysis

Benzofuran compounds can be synthesized through various methods. For instance, a complex benzofuran derivative can be constructed by a unique free radical cyclization cascade. This method is excellent for the synthesis of a series of difficult-to-prepare polycyclic benzofuran compounds. Another benzofuran ring can be constructed by proton quantum tunneling, which has fewer side reactions and a high yield.

Scientific Research Applications

Antiviral Activity

• Benzofuran derivatives have been investigated for their antiviral potential. This compound, with its unique structure, may exhibit antiviral effects against specific viruses. .

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• Leveraging the compound’s properties, such as color changes induced by water and zinc ions, it could be used in inkless rewritable paper. .

Antimicrobial Activity

• Benzofuran derivatives often exhibit antimicrobial properties. .

Future Directions

Given the strong biological activities of benzofuran compounds, they are potential natural drug lead compounds. For example, a recently discovered novel macrocyclic benzofuran compound has anti-hepatitis C virus activity and is expected to be an effective therapeutic drug for hepatitis C disease. Novel scaffold compounds of benzothiophene and benzofuran have been developed and utilized as anticancer agents.